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Compound of Interest

Compound Name: AG-490

Cat. No.: B1684444

Introduction

AG-490, also known as Tyrphostin B42, is a potent and selective inhibitor of several tyrosine
kinases.[1][2] It is widely utilized in cell biology and drug development research to investigate
signal transduction pathways. AG-490 primarily targets Janus kinase 2 (JAK2), playing a
crucial role in the JAK/STAT signaling pathway, which is integral to cell proliferation,
differentiation, and immune response.[3][4] It also exhibits inhibitory effects on the Epidermal
Growth Factor Receptor (EGFR) and ErbB2.[1][5] Given its mechanism of action, AG-490 is a
valuable tool for studying various cancers and inflammatory diseases.[3][6]

The accuracy and reproducibility of experimental results using AG-490 are critically dependent
on the correct preparation and storage of its stock solutions. As AG-490 is insoluble in water,
Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating concentrated stock
solutions suitable for cell culture applications.[1] These application notes provide a detailed
protocol for the preparation, storage, and handling of AG-490 stock solutions to ensure
compound stability and optimal performance in downstream assays.

Data Presentation

Quantitative data for AG-490 and its handling are summarized in the tables below for easy

reference.

Table 1: AG-490 Compound Properties
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Parameter

Synonyms

Value

Tyrphostin B42, (E)-N-
benzyl-2-cyano-3-(3,4-
dihydroxyphenyl)acrylami
de

Reference

[1]

Molecular Formula C17H14N203
Molecular Weight 294.30 g/mol
CAS Number 133550-30-8
Appearance Yellow solid
Purity >98%

| ICso Values | ~10 uM (for JAK2), 0.1 uM (for EGFR), 13.5 uM (for ErbB2) |[1][5] |

Table 2: Stock Solution Preparation and Storage Recommendations
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Parameter

Recommended
Solvent

Recommendation

Anhydrous
Dimethyl Sulfoxide
(DMSO)

Notes

High-purity, sterile
DMSO is essential
to prevent
compound
degradation and
contamination.

Reference

[11[7]

Some sources report

Solubility in DMSO >14.7 mg/mL solubility up to 100 [1][5]
mg/mL.
Prepare a high-
concentration stock to
Recommended Stock o ]
10-100 mM minimize the final
Conc.
DMSO volume in
experiments.
) Stock solutions are
Stock Solution -20°C (short-term) or
stable for up to 6 [1]
Storage -80°C (long-term)
months at -70°C.
] . ) Avoid repeated
Aliquot into single-use
_ freeze-thaw cycles.
Handling volumes. Protect from o [1107]
) AG-490 is light-
light. -
sensitive.
Optimal concentration
) 1-20 uM (JAK2/STAT is cell-type dependent
Working o
) inhibition) 0.05-1 uM and should be [1]
Concentrations

(EGFR inhibition)

determined

empirically.

| Final DMSO in Assay| < 0.5% | High concentrations of DMSO can be cytotoxic. Always

include a vehicle control. |[1][7] |

Experimental Protocols

Protocol 1: Preparation of 10 mM AG-490 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of AG-490 in DMSO. Adjust
calculations for different concentrations.

Materials and Equipment:

AG-490 powder (e.g., Cat. No. 658401, Calbiochem)

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

 Sterile, light-protective microcentrifuge tubes or cryovials

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Analytical balance

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Pre-Weighing Preparations: Before opening, allow the vial of AG-490 powder to equilibrate
to room temperature for at least 15-20 minutes. This prevents moisture condensation on the
compound.

» Weighing: Carefully weigh the desired amount of AG-490 powder in a sterile microcentrifuge
tube. For example, weigh 1 mg of AG-490.

e Solvent Calculation: Calculate the volume of DMSO required to achieve the desired stock
concentration.

o Formula: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
o Example for 1 mg of AG-490 to make a 10 mM stock:
= Mass =0.001 g

= Concentration = 0.010 mol/L
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= Molecular Weight = 294.30 g/mol
= Volume (L) = 0.001/(0.010 * 294.30) = 0.0003398 L

= Volume (uL) = 339.8 uL

Dissolution: Using a calibrated micropipette, add the calculated volume (339.8 pL) of
anhydrous DMSO to the tube containing the AG-490 powder.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. The solution should be clear. Gentle warming or brief sonication can be used to
aid dissolution if necessary.[1]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots in sterile, light-protective cryovials.[1][7]

Labeling and Storage: Clearly label each aliquot with the compound name (AG-490),
concentration (10 mM), solvent (DMSO), and date of preparation. Immediately store the
aliquots at -20°C or -80°C.[1]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the AG-490 stock solution at room
temperature.

Dilution: Perform a serial dilution of the stock solution directly into pre-warmed cell culture
medium to achieve the desired final working concentration.

o Example for a 10 uM working solution from a 10 mM stock (1:1000 dilution): Add 1 pL of
the 10 mM stock solution to 999 pL of cell culture medium.

Fresh Preparation: Always prepare working solutions fresh for each experiment as long-term
storage of diluted solutions is not recommended.[1]

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell
culture medium as was used for the highest concentration of AG-490. This is crucial to
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distinguish the effects of the compound from the effects of the solvent.[1]

Visualizations

The following diagrams illustrate the experimental workflow and the targeted biological
pathway.
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Caption: Workflow for AG-490 Stock Solution Preparation.
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Caption: AG-490 inhibits the JAK/STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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